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Compound of Interest

Compound Name: 4-Bromopentanoic acid

Cat. No.: B3240973 Get Quote

An In-depth Technical Guide to 4-Bromopentanoic Acid

This guide provides comprehensive information on the chemical properties, synthesis, and

reactions of 4-bromopentanoic acid, tailored for researchers, scientists, and professionals in

drug development.

Core Molecular Data
4-Bromopentanoic acid is a halogenated carboxylic acid. Its key quantitative data are

summarized below.

Property Value Citations

Molecular Formula C₅H₉BrO₂ [1][2][3]

Molecular Weight 181.029 g/mol [1]

IUPAC Name 4-bromopentanoic acid [2]

SMILES CC(Br)CCC(O)=O [1]

InChIKey
XILQGXZARXHSEI-

UHFFFAOYSA-N
[2]

Monoisotopic Mass 179.97859 Da [2][4]
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Synthesis of 4-Bromopentanoic Acid
A common and straightforward method for the synthesis of 4-bromopentanoic acid is through

the hydrobromination of 4-pentenoic acid.[5]

Experimental Protocol: Hydrobromination of 4-
Pentenoic Acid
Objective: To synthesize 4-bromopentanoic acid by the addition of hydrogen bromide to 4-

pentenoic acid.

Materials:

4-pentenoic acid

Hydrogen bromide (HBr) solution (e.g., 48% in acetic acid or as a gas)

Anhydrous solvent (e.g., diethyl ether or dichloromethane)

Sodium bicarbonate solution (saturated)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Rotary evaporator

Standard glassware for organic synthesis (round-bottom flask, condenser, separatory funnel)

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve 4-pentenoic acid in a suitable

anhydrous solvent. The flask should be equipped with a magnetic stirrer and placed in an ice

bath to control the reaction temperature.

Addition of HBr: Slowly add the hydrogen bromide solution to the stirred solution of 4-

pentenoic acid. If using HBr gas, bubble it through the solution at a controlled rate. The
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reaction is exothermic, and maintaining a low temperature is crucial to prevent side

reactions.

Reaction Monitoring: Monitor the progress of the reaction using an appropriate technique,

such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), until the starting

material is consumed.

Work-up: Once the reaction is complete, transfer the reaction mixture to a separatory funnel.

Washing: Wash the organic layer sequentially with a saturated sodium bicarbonate solution

to neutralize any excess acid, followed by brine to remove any remaining aqueous

contaminants.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a

rotary evaporator.

Purification: The crude product can be further purified by vacuum distillation or column

chromatography to yield pure 4-bromopentanoic acid.

Reaction Mechanism and Logical Workflow
The synthesis of 4-bromopentanoic acid from 4-pentenoic acid proceeds via an electrophilic

addition mechanism. The regioselectivity of this reaction is governed by Markovnikov's rule,

which predicts the formation of the more stable carbocation intermediate.[5]

Reactants

Reaction Mechanism Product
4-Pentenoic Acid

Protonation of Alkene

Hydrogen Bromide

Formation of Secondary Carbocation
+H⁺

Nucleophilic Attack by Br⁻
+Br⁻

4-Bromopentanoic Acid
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Caption: Synthesis of 4-Bromopentanoic acid workflow.

Stereospecific Reaction of 4-Bromopentanoic Acid
When (R)-4-bromopentanoic acid is treated with two equivalents of sodium hydroxide, a

stereospecific reaction occurs, yielding (R)-4-hydroxypentanoic acid with retention of

configuration at the chiral center.[6] This reaction proceeds through an intramolecular

Williamson ether synthesis-like mechanism, where the carboxylate acts as an internal

nucleophile to displace the bromide, forming a lactone intermediate, which is then hydrolyzed

by the second equivalent of hydroxide.

Starting Material Reaction Steps Final Product

(R)-4-Bromopentanoic Acid Deprotonation by NaOH1st eq. NaOH Intramolecular SN2 Attack Lactone Intermediate Hydrolysis by NaOH
2nd eq. NaOH

(R)-4-Hydroxypentanoic Acid

Click to download full resolution via product page

Caption: Reaction pathway of (R)-4-bromopentanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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